Cas no 2152496-08-5 (3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid)

• Product Name: 3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid
• CAS No: 2152496-08-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6577177
• PubChem ID: 165482321
• Update Time: 2025-06-14

3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid
• 2152496-08-5
• EN300-1285619

• Inchi： 1S/C10H17NO2/c11-10(6-9(12)13,8-4-5-8)7-2-1-3-7/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： NUCOUKZRBIBJDW-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCC1)(C1CC1)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid

Comprehensive Overview of 3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid (CAS No. 2152496-08-5)

3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid (CAS No. 2152496-08-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework, featuring both cyclobutyl and cyclopropyl rings, offers exceptional steric and electronic properties, making it a valuable building block for drug discovery. Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The presence of the amino and carboxylic acid functional groups further enhances its versatility in synthetic applications.

In recent years, the demand for cyclopropyl-containing compounds and cyclobutyl derivatives has surged due to their role in improving drug bioavailability and metabolic stability. A 2023 study highlighted the compound's potential in central nervous system (CNS) drug development, aligning with the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's. Users frequently search for terms such as "3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid synthesis" and "CAS 2152496-08-5 applications," reflecting its relevance in cutting-edge research.

The compound's stereochemistry is another area of interest, as the spatial arrangement of its functional groups influences its binding affinity to biological targets. Computational modeling studies suggest that 3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid could serve as a scaffold for peptide mimetics, a hot topic in precision medicine. This aligns with the rise of AI-driven drug design, where researchers leverage machine learning to predict molecular interactions. Searches for "cyclobutyl-cyclopropyl hybrid molecules" and "amino acid derivatives in drug discovery" underscore its interdisciplinary appeal.

From a synthetic chemistry perspective, the compound's propanoic acid backbone facilitates diverse modifications, enabling the creation of libraries for high-throughput screening (HTS). Its water solubility and stability under physiological conditions make it suitable for in vitro and in vivo studies. Notably, patent filings related to CAS 2152496-08-5 have increased, particularly in small-molecule therapeutics for inflammatory and autoimmune disorders.

Environmental and regulatory considerations also play a role in its adoption. Unlike many synthetic intermediates, 3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid exhibits low toxicity profiles in preliminary assays, addressing concerns about green chemistry and sustainable drug development. This positions it favorably in the context of ESG (Environmental, Social, and Governance) metrics, a trending topic in the pharmaceutical industry.

In conclusion, 3-amino-3-cyclobutyl-3-cyclopropylpropanoic acid (CAS No. 2152496-08-5) represents a convergence of structural innovation and therapeutic potential. Its applications span neurology, immunology, and computational chemistry, resonating with contemporary research priorities. As the scientific community continues to explore its capabilities, this compound is poised to become a cornerstone in next-generation drug design.